Cas no 311775-13-0 (5,6-dimethyl-N-(2-phenylethyl)thieno2,3-dpyrimidin-4-amine)

• Product Name: 5,6-dimethyl-N-(2-phenylethyl)thieno2,3-dpyrimidin-4-amine
• CAS No: 311775-13-0
• MF: C₁₆H₁₇N₃S
• MW: 283.391281843185
• CID: 6110033
• PubChem ID: 403008
• Update Time: 2025-05-20

5,6-dimethyl-N-(2-phenylethyl)thieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-N-(2-phenylethyl)thieno2,3-dpyrimidin-4-amine
• 5,6-dimethyl-N-phenethylthieno[2,3-d]pyrimidin-4-amine
• Thieno[2,3-d]pyrimidin-4-amine, 5,6-dimethyl-N-(2-phenylethyl)-
• 5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine
• SCHEMBL13431520
• MFCD00981754
• SR-01000516223-1
• CHEMBL2006874
• NSC717481
• AKOS000811175
• Oprea1_494131
• SR-01000516223
• Oprea1_751615
• NSC-717481
• CCG-25891
• CL-417925
• NCI60_040545
• F1142-5405
• 311775-13-0

• Inchi： 1S/C16H17N3S/c1-11-12(2)20-16-14(11)15(18-10-19-16)17-9-8-13-6-4-3-5-7-13/h3-7,10H,8-9H2,1-2H3,(H,17,18,19)
• InChI Key： FRYCCZAEQMQZNB-UHFFFAOYSA-N
• SMILES： C1=NC(NCCC2=CC=CC=C2)=C2C(C)=C(C)SC2=N1

Computed Properties

• Exact Mass: 283.11431873g/mol
• Monoisotopic Mass: 283.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 494.8±45.0 °C(Predicted)
• pka: 5.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5,6-dimethyl-N-(2-phenylethyl)thieno2,3-dpyrimidin-4-amine

Introduction to 5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 311775-13-0)

5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 311775-13-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of multiple functional groups, including methyl substituents at the 5 and 6 positions of the thieno[2,3-d]pyrimidine core and an N-(2-phenylethyl)amino group at the 4-position, contributes to its unique chemical properties and biological relevance.

The thieno[2,3-d]pyrimidin core is a fused bicyclic system consisting of a thiophene ring connected to a pyrimidine ring. This structural motif is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The 5,6-dimethyl substitution pattern further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity and selectivity. The N-(2-phenylethyl)amino group introduces a lipophilic moiety that can enhance membrane permeability and improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. Among these, thienopyrimidine derivatives have emerged as promising candidates due to their diverse biological activities. Studies have demonstrated that compounds within this class exhibit inhibitory effects against various enzymes and receptors involved in critical cellular pathways. For instance, certain thienopyrimidines have shown promise in inhibiting kinases that are aberrantly activated in cancer cells, making them attractive candidates for oncology applications.

One of the most compelling aspects of 5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine is its potential as a lead compound for further drug development. Its unique structural features allow for selective modulation of biological targets while minimizing off-target effects. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced potency and selectivity. These efforts have led to the discovery of several preclinical candidates that are being evaluated for their therapeutic efficacy.

The synthesis of 5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thieno[2,3-d]pyrimidine core typically begins with the condensation of appropriately substituted thiophene derivatives with amidine precursors under controlled conditions. Subsequent functionalization steps are employed to introduce the methyl groups at the 5 and 6 positions and the N-(2-phenylethyl)amino group at the 4-position. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been utilized to achieve high yields and purity in these transformations.

The pharmacological profile of 5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine has been extensively studied in vitro using a variety of cell-based assays. These studies have revealed that the compound exhibits inhibitory activity against several kinases and other enzymes relevant to cancer biology. Notably, it has shown potent inhibition of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. Additionally, preclinical data suggest that this compound may modulate pathways involved in apoptosis and angiogenesis, offering multiple mechanisms of action for therapeutic intervention.

Preclinical studies have also explored the potential toxicity and pharmacokinetic properties of 5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine. In vivo studies in animal models have demonstrated acceptable safety profiles at relevant doses, with no significant adverse effects observed. Pharmacokinetic assessments indicate that the compound exhibits reasonable bioavailability and metabolic stability, suggesting its feasibility for further clinical development.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine exemplifies how structural modifications can lead to compounds with enhanced biological activity and improved pharmacokinetic profiles. By leveraging cutting-edge synthetic techniques and computational tools, researchers continue to refine this scaffold to develop more effective treatments for various diseases.

The future prospects for 5,6-dimethyl-N-(2-phenylethyl)thieno[2,3-d]pyrimidin-4-amine are promising given its unique structural features and demonstrated biological activity. Further research is warranted to explore its potential in treating not only cancer but also other diseases where kinase inhibition is relevant. As our understanding of cellular pathways continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.